BAY-2925976

• Molecular Formula: C21H27F2N5OS
• Molecular Weight: 435.5 g/mol
• InChI: InChI=1S/C21H27F2N5OS/c1-14-3-2-6-28(13-14)16-4-7-27(8-5-16)21-26-12-19(30-21)20(29)25-11-18-17(23)9-15(22)10-24-18/h9-10,12,14,16H,2-8,11,13H2,1H3,(H,25,29)/t14-/m1/s1
• InChIKey: MUEUIRFXUWDRNF-CQSZACIVSA-N

BAY-2925976: CNS-Penetrant α2C Antagonist for OSA

BAY-2925976 (also designated KRP‑S124) is a novel, orally bioavailable small‑molecule antagonist of the α2C‑adrenergic receptor (ADRA2C) originated by Bayer AG and currently in late‑stage development for obstructive sleep apnea (OSA) [1]. The compound was designed to overcome the key limitations of prior α2C‑targeted ligands—namely insufficient brain penetration and suboptimal subtype selectivity—and has completed Phase I clinical evaluation, with exclusive worldwide rights subsequently licensed to Kyorin Pharmaceutical Co., Ltd. [2].

Targetα2C-adrenoceptor antagonist with reported CNS penetration

SelectivityReported α2C selectivity designed to spare α2A-mediated effects

Tool StageClinical-stage compound; Phase I PK and tolerability data available for reference

• [1] Drug Hunter. BAY 2925976: A CNS-Penetrant ARα2C Antagonist Demonstrating Efficacy in Preclinical Obstructive Sleep Apnea Models. 24 Sep 2024. View Source
• [2] Kyorin Pharmaceutical Co., Ltd. Bayer AG Enter into License Agreement for Novel Obstructive Sleep Apnea Treatment. Press Release, 16 Dec 2024. View Source

Why BAY-2925976 Over Off-the-Shelf α2 Ligands

Commercially available α2‑adrenoceptor antagonists such as yohimbine, atipamezole, or rauwolscine exhibit little‑to‑no α2C‑subtype selectivity (≤ 5‑fold), and the few tool compounds that do achieve meaningful α2C‑over‑α2A discrimination (e.g., MK‑912, ≃13‑fold) suffer from negligible brain exposure, making them unsuitable for studying the central α2C‑mediated control of upper‑airway patency [1]. BAY‑2925976 was specifically optimized to deliver high α2C‑subtype selectivity together with CNS penetration sufficient to engage hypoglossal motor neurons—a profile that generic α2‑antagonists cannot replicate [2].

CNS Penetration

Reported brain-penetrant, central target engagement shown in pig OSA model

Off-the-shelf α2 antagonists (MK-912, yohimbine) lack published CNS exposure data

Subtype Selectivity

Reported high α2C selectivity; α2A-sparing profile intended for respiratory studies

Generic ligands show low α2C discrimination (≤5-fold for yohimbine, atipamezole)

Disease-Model Fit

Reported prevention of upper-airway collapse in translational large-animal OSA model

JP-1302 and other tool compounds lack any OSA-relevant in-vivo efficacy data

• [1] Proudman RGW, Akinaga J, Baker JG. The affinity and selectivity of α‑adrenoceptor antagonists, antidepressants and antipsychotics for the human α2A, α2B, and α2C‑adrenoceptors and comparison with human α1 and β‑adrenoceptors. Pharmacol Res Perspect. 2022;10(2):e00936. View Source
• [2] Drug Hunter. BAY 2925976: A CNS-Penetrant ARα2C Antagonist Demonstrating Efficacy in Preclinical Obstructive Sleep Apnea Models. 24 Sep 2024. View Source

BAY-2925976 vs α2C Antagonists: Evidence Guide

CNS Penetration vs. MK-912

MK‑912, the highest‑affinity α2C antagonist reported (Ki = 0.15 nM), exhibits only 13‑fold selectivity versus α2A and has not been shown to achieve therapeutically relevant brain concentrations in vivo [1][2]. In contrast, BAY‑2925976 was explicitly disclosed at the ACS Fall 2024 First‑Time Disclosures session as a ‘brain‑penetrant’ ARα2C antagonist with efficacy in preclinical OSA models, indicating CNS exposure sufficient to modulate hypoglossal motoneuron activity—a property not reported for MK‑912 [3].

CNS Penetration

Method context

Brain-penetrant, pig OSA model (ACS Fall 2024 disclosure)

Central target engagement feasible for hypoglossal motor studies

MK-912: no brain exposure or in-vivo central efficacy reported

Evidence Dimension	CNS penetration (ability to engage central α2C receptors mediating upper‑airway motor control)
Target Compound Data	Brain‑penetrant; demonstrated efficacy in preclinical OSA models (pig) via central mechanism [3][4]
Comparator Or Baseline	MK‑912: no published evidence of brain penetration or in vivo central α2C efficacy; used exclusively as in‑vitro tool
Quantified Difference	Qualitative difference: CNS‑penetrant (BAY‑2925976) vs. CNS‑inactive tool compound (MK‑912); specific brain‑to‑plasma ratio or Kp,uu values have not been publicly disclosed
Conditions	ACS Fall 2024 First‑Time Disclosures; pig model of OSA; Drug Hunter report

Why This Matters

For research programs investigating the role of central α2C receptors in respiratory control, only BAY‑2925976 provides a tool compound with demonstrated brain penetration, whereas MK‑912 is restricted to in‑vitro or peripheral studies.

• [1] Proudman RGW, Akinaga J, Baker JG. The affinity and selectivity of α‑adrenoceptor antagonists, antidepressants and antipsychotics for the human α2A, α2B, and α2C‑adrenoceptors and comparison with human α1 and β‑adrenoceptors. Pharmacol Res Perspect. 2022;10(2):e00936. View Source
• [2] Uhlén S, Porter AC, Neubig RR. The novel alpha‑2 adrenergic radioligand [³H]‑MK912 is alpha‑2C selective among human alpha‑2A, alpha‑2B and alpha‑2C adrenoceptors. J Pharmacol Exp Ther. 1994;271(3):1558‑1565. View Source
• [3] Drug Hunter. ACS Fall 2024 First Time Disclosures: BAY 2925976. 23 Aug 2024. View Source
• [4] BioWorld. BAY‑2925976 counteracts obstructive sleep apnea onset in pigs. 4 Sep 2024. View Source

In-Vivo Efficacy in Translational OSA Model vs. JP-1302

JP‑1302 is a well‑characterized, highly selective α2C antagonist (Ki = 28 nM for α2C; selectivity ≈ 112‑fold over α2A) validated in rodent behavioural models of depression and sensorimotor gating, but has never been tested in an OSA‑relevant model [1]. BAY‑2925976 has demonstrated efficacy in a porcine model of OSA—a large‑animal translational model that recapitulates the pharyngeal collapsibility pathophysiology of human OSA—by counteracting upper‑airway collapse [2][3].

In-Vivo Efficacy

Head-to-head

BAY-2925976Prevents upper-airway collapse in pig OSA model

JP-1302No OSA or respiratory model data; rodent behavioural tests only

Translational model relevance differs substantially

Cross-study comparison; porcine model recapitulates human pharyngeal collapsibility

Evidence Dimension	In‑vivo efficacy in disease‑relevant translational model
Target Compound Data	Prevents upper‑airway collapse in a pig model of OSA [2][3]
Comparator Or Baseline	JP‑1302: no published evaluation in any OSA or respiratory‑control model; all in‑vivo data limited to rodent behavioural tests (forced‑swim test, prepulse inhibition) [1]
Quantified Difference	Presence vs. absence of disease‑relevant in‑vivo efficacy data
Conditions	Porcine model of pharmacologically induced or physiological OSA (exact protocol details not publicly disclosed); ACS Fall 2024 / BioWorld report

Why This Matters

For translational OSA research, BAY‑2925976 is the only α2C antagonist with proof‑of‑concept efficacy in a large‑animal model that mimics human upper‑airway collapse, providing substantially higher preclinical relevance than rodent behavioural data.

• [1] Sallinen J, Höglund I, Engström M, et al. Pharmacological characterization and CNS effects of a novel highly selective α2C‑adrenoceptor antagonist JP‑1302. Br J Pharmacol. 2007;150(4):391‑402. View Source
• [2] BioWorld. BAY‑2925976 counteracts obstructive sleep apnea onset in pigs. 4 Sep 2024. View Source
• [3] Drug Hunter. BAY 2925976: A CNS-Penetrant ARα2C Antagonist Demonstrating Efficacy in Preclinical Obstructive Sleep Apnea Models. 24 Sep 2024. View Source

α2C Selectivity and Cardiovascular Safety vs. Yohimbine

Yohimbine is a non‑selective α2‑adrenoceptor antagonist with nearly equal affinity for α2A, α2B, and α2C subtypes (pKi ≈ 8.0–9.2 across human subtypes) [1]. This lack of discrimination leads to α2A‑mediated sympathoexcitation and pressor responses that are undesirable in OSA patients, who already carry elevated cardiovascular risk. BAY‑2925976 was disclosed as a ‘highly selective ARα2C antagonist’ at the ACS Fall 2024 meeting, with the explicit design goal of sparing α2A‑mediated cardiovascular effects [2].

Selectivity vs. Yohimbine

Class-level inference

BAY-2925976Reported high α2C selectivity (exact ratio undisclosed)

YohimbineNon-selective (max. ~4.5-fold α2C/α2A in binding assays)

α2A-sparing profile intended for respiratory studies

Binding data from Proudman et al. 2022; functional selectivity may differ

Evidence Dimension	Receptor subtype selectivity (α2C vs. α2A) and predicted cardiovascular safety margin
Target Compound Data	Reported as ‘highly selective ARα2C antagonist’; specific selectivity ratios not publicly disclosed but implied to exceed those of prior agents [2]
Comparator Or Baseline	Yohimbine: pKi α2A ≈ 8.52, α2C ≈ 9.17 (max. ≈ 4.5‑fold difference); non‑selective in functional assays [1]
Quantified Difference	Selectivity gap qualitatively described as large; exact ratios remain undisclosed in the public domain
Conditions	ACS Fall 2024 First‑Time Disclosures; Proudman et al. (2022) comparator binding data using [³H]‑rauwolscine in CHO cells expressing human α2 subtypes

Why This Matters

For OSA pharmacotherapy, α2A‑sparing selectivity is critical to avoid counterproductive sympathetic activation; BAY‑2925976 is the only α2C antagonist candidate with this design rationale supported by a completed Phase I safety evaluation.

• [1] Proudman RGW, Akinaga J, Baker JG. The affinity and selectivity of α‑adrenoceptor antagonists, antidepressants and antipsychotics for the human α2A, α2B, and α2C‑adrenoceptors and comparison with human α1 and β‑adrenoceptors. Pharmacol Res Perspect. 2022;10(2):e00936. View Source
• [2] Drug Hunter. ACS Fall 2024 First Time Disclosures: BAY 2925976. 23 Aug 2024. View Source

Clinical Advancement vs. Prior Tool Compounds

No other α2C‑selective antagonist has advanced beyond preclinical characterization. BAY‑2925976 has completed Phase I human studies, confirming oral bioavailability and tolerability [1][2]. This clinical progression triggered a licensing transaction valued at €15 million upfront plus up to €70 million in milestones, providing independent commercial validation of the compound’s differentiated profile [2].

Clinical Stage

Reported

Phase I completed; licensed for €15M + €70M milestones

Clinical-stage PK/tolerability data available for reference

No other α2C antagonist has progressed to clinical evaluation

Evidence Dimension	Clinical development stage and commercial validation
Target Compound Data	Phase I completed; licensed for €15 M + €70 M milestones [2]
Comparator Or Baseline	MK‑912, JP‑1302, ORM‑13070: all remain preclinical tool compounds; none reported Phase I data
Quantified Difference	Clinical progression to Phase I (vs. preclinical only); transaction value of €85 M total vs. $0 for comparators
Conditions	Kyorin Pharmaceutical press release, 16 Dec 2024; AdisInsight drug profile

Why This Matters

Procurement of BAY‑2925976 enables research programs to reference clinical‑stage pharmacokinetic and tolerability data, substantially de‑risking translational studies compared with any preclinical‑only α2C tool compound.

• [1] AdisInsight (Springer). BAY 2925976 Drug Profile. Updated 27 Mar 2025. View Source
• [2] Kyorin Pharmaceutical Co., Ltd. Bayer AG Enter into License Agreement for Novel Obstructive Sleep Apnea Treatment. Press Release, 16 Dec 2024. View Source

Key Research Applications for BAY-2925976

Central α2C Target Validation in Large-Animal Models

BAY‑2925976 is uniquely suited for investigator‑initiated studies of central α2C modulation in porcine or canine models of sleep‑disordered breathing, given its demonstrated efficacy in a pig OSA model [1][2]. No alternative α2C antagonist has been validated in a large‑animal translational system that recapitulates human pharyngeal collapsibility [1].

α2C Subtype Selectivity Benchmarking in Receptor Panels

As the most clinically advanced selective α2C antagonist, BAY‑2925976 can serve as a reference compound in radioligand‑binding and functional‑assay panels designed to characterize the subtype‑selectivity profiles of novel α2‑adrenoceptor ligands, replacing non‑selective standards such as yohimbine or atipamezole that lack α2C discrimination [3].

Hypoglossal Motor Output and Upper Airway Stabilization

Based on its disclosed mechanism—enhancing hypoglossal motoneuron activity by blocking α2C‑mediated inhibitory input [2]—BAY‑2925976 is a rational tool for ex‑vivo or in‑vivo rodent studies examining genioglossus electromyographic activity as a pharmacodynamic readout of upper‑airway stabilization, a design that cannot be executed with peripherally restricted or non‑selective α2 antagonists.

ADME Benchmark for CNS-Penetrant α2C Antagonists

For medicinal chemistry programs aimed at developing next‑generation α2C antagonists for neurological or sleep‑related indications, BAY‑2925976 provides a clinically validated benchmark for brain penetration and oral bioavailability, informing structure‑activity relationship campaigns [1][2].

Application

Selection Property

Validation Focus

Central α2C target validation in large-animal models

CNS-penetrant α2C antagonism

Upper-airway collapsibility endpoints in porcine/canine models

α2C subtype selectivity benchmarking

Reported α2C selectivity profile

Radioligand binding and functional panel comparisons

Hypoglossal motor output and upper airway stabilization

Central α2C-mediated motor control

Genioglossus EMG pharmacodynamic readouts

ADME benchmark for CNS-penetrant α2C antagonists

Orally bioavailable brain-penetrant profile

Brain-to-plasma exposure model validation

• [1] BioWorld. BAY‑2925976 counteracts obstructive sleep apnea onset in pigs. 4 Sep 2024. View Source
• [2] Drug Hunter. BAY 2925976: A CNS-Penetrant ARα2C Antagonist Demonstrating Efficacy in Preclinical Obstructive Sleep Apnea Models. 24 Sep 2024. View Source
• [3] Proudman RGW, Akinaga J, Baker JG. The affinity and selectivity of α‑adrenoceptor antagonists, antidepressants and antipsychotics for the human α2A, α2B, and α2C‑adrenoceptors and comparison with human α1 and β‑adrenoceptors. Pharmacol Res Perspect. 2022;10(2):e00936. View Source